2-chloro-1-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]ethan-1-one

• IUPAC Name: 2-chloro-1-[2,5-dimethyl-1-(3-methylphenyl)pyrrol-3-yl]ethanone
• InChI: InChI=1S/C15H16ClNO/c1-10-5-4-6-13(7-10)17-11(2)8-14(12(17)3)15(18)9-16/h4-8H,9H2,1-3H3
• InChI Key: GXPAAOVKNSSJQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=CC(=C2C)C(=O)CCl)C
• Molecular Formula: C15H16ClNO
• Molecular Weight: 261.74 g/mol
• CAS No.: 610274-30-1

Description

2-chloro-1-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]ethan-1-one is a useful research compound. Its molecular formula is C15H16ClNO and its molecular weight is 261.75. The purity is usually 95%.
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Scientific Research Applications

• Crystal and Molecular Structure Analysis :

  • A study investigated the crystal and molecular structures of derivatives of carbonyl 2-substituted pyrroles, including a compound similar to 2-chloro-1-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]ethan-1-one. This research highlighted different hydrogen bond motifs in the crystal structures of these compounds, providing insights into their structural stability and interactions (Domagała et al., 2022).

• Synthesis and Chemical Reactions :

  • Research on the synthesis of pyrrolo[1,2-a]indoles included the use of similar pyrrole derivatives. These findings are significant for the development of new synthetic pathways in organic chemistry (Kazembe & Taylor, 1980).
  • A study on the synthesis and structural characterization of a new pyrrole derivative similar to the one demonstrated its potential as a corrosion inhibitor, highlighting its application in materials science (Louroubi et al., 2019).

• Antimicrobial Properties :

  • The synthesis of novel pyrrole derivatives and their antimicrobial evaluation have been explored, indicating the potential use of such compounds in developing new antimicrobial agents (Kumar, Kumar, & Nihana, 2017).
  • Another study synthesized novel pyrrole derivatives for evaluating their in vitro antimicrobial activities, suggesting the role of these compounds in pharmaceutical research (Hublikar et al., 2019).

• Electrooptic Film Fabrication :

  • Research on strategies for electrooptic film fabrication has examined the influence of pyrrole-based chromophores on covalent self-assembly, thin-film microstructure, and nonlinear optical response. This indicates potential applications in the field of optoelectronics and material sciences (Facchetti et al., 2006).